Rpkpqqf

• Molecular Formula: C41H67N13O10+2
• Molecular Weight: 902.1 g/mol
• InChI: InChI=1S/C41H65N13O10/c42-19-5-4-12-28(51-37(60)30-13-7-21-53(30)38(61)25(43)11-6-20-48-41(46)47)39(62)54-22-8-14-31(54)36(59)50-27(16-18-33(45)56)34(57)49-26(15-17-32(44)55)35(58)52-29(40(63)64)23-24-9-2-1-3-10-24/h1-3,9-10,25-31H,4-8,11-23,42-43H2,(H2,44,55)(H2,45,56)(H,49,57)(H,50,59)(H,51,60)(H,52,58)(H,63,64)(H4,46,47,48)/p+2/t25-,26-,27-,28-,29-,30-,31-/m0/s1
• InChIKey: KPHDBQWTCKBKIL-XIJWKTHWSA-P

Rpkpqqf (Substance P 1-7) Procurement Guide: Specifications, Comparator Analysis, and Selection Rationale for Neuropeptide Research

Rpkpqqf is the single-letter amino acid code for Substance P (1-7), the N-terminal heptapeptide fragment (Arg-Pro-Lys-Pro-Gln-Gln-Phe) of the neuropeptide Substance P [1]. It is an endogenous metabolite produced by the proteolytic cleavage of full-length Substance P [2]. As a major bioactive fragment, Substance P (1-7) has been identified as a key modulator in the central nervous system, frequently exhibiting pharmacological effects that oppose those of its parent peptide [3]. This compound is of significant interest in neuroscience and pharmacology research, particularly for its distinct receptor interactions and its role in modulating pain, inflammation, and opioid-related behaviors [4].

Non-NK1 receptor-mediated signaling pathway research: engages distinct high-affinity binding sites not recognized by NK1, NK2, or NK3 ligands.

Reported anti-allodynic and anti-nociceptive model responses in neuropathic pain models, functionally opposing full-length Substance P.

Endogenous modulator of opioid tolerance and withdrawal endpoints: supports dissociation of tolerance development from expression in mouse models.

• [1] ChEBI. substance P(1-7)(2+). CHEBI:190695. [Online]. Available: https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:190695. View Source
• [2] Hallberg, M. & Sandstrom, A. From the Anti-Nociceptive Substance P Metabolite Substance P (1-7) to Small Peptidomimetics. Current Protein & Peptide Science, 2018, 19(11). View Source
• [3] Cascieri, M. A. et al. Determination of the amino acid residues in substance P conferring selectivity and specificity for the rat neurokinin receptors. Molecular Pharmacology, 1992, 41(6), 1096-1099. View Source
• [4] Kreeger, J. S. et al. The substance P amino-terminal metabolite substance P(1-7), administered peripherally, prevents the development of acute morphine tolerance and attenuates the expression of withdrawal in mice. Journal of Pharmacology and Experimental Therapeutics, 1996, 279(2), 662-7. PMID: 8930169. View Source

Why Generic Neurokinin Agonists or Other Substance P Fragments Cannot Substitute for Rpkpqqf (Substance P 1-7)

Generic substitution fails for Rpkpqqf because its functional differentiation is not a matter of simple potency but of fundamental mechanistic divergence. Unlike full-length Substance P, which acts as a primary NK1 receptor agonist [1], or the C-terminal fragment SP(5-11), which retains agonist activity [2], Rpkpqqf is a functional antagonist of many Substance P-mediated behaviors [3] and induces opposite physiological effects, such as anti-nociception and bradycardia [4]. Critically, Rpkpqqf does not bind with high affinity to classical NK1 receptors [5]; instead, it interacts with distinct, high-affinity binding sites that are not recognized by NK1, NK2, or NK3 receptor ligands [6]. Consequently, experiments requiring the specific anti-nociceptive, anti-hyperalgesic, or opioid-modulating properties of the N-terminal fragment cannot be reliably replicated using full-length Substance P, C-terminal fragments, or NK1-specific agonists.

NK1 receptor agonists

May not engage the distinct high-affinity binding site targeted by SP(1-7) and may not reproduce reported anti-allodynic responses.

Full-length Substance P or C-terminal fragments (SP(5-11))

Exhibit pro-nociceptive and aversive behavioral responses in models, functionally opposite to SP(1-7) reported profile; may not serve as functional antagonist.

D-isomer antagonist [D-Pro2,D-Phe7]SP(1-7) alone

Produces effects opposite to SP(1-7) on opioid withdrawal and does not attenuate morphine tolerance; may not replicate bimodal pharmacology.

• [1] Cascieri, M. A. et al. Determination of the amino acid residues in substance P conferring selectivity and specificity for the rat neurokinin receptors. Molecular Pharmacology, 1992, 41(6), 1096-1099. View Source
• [2] Khan, S. et al. Substance P-(1-7) and substance P-(5-11) locally modulate dopamine release in rat striatum. European Journal of Pharmacology, 1995, 282(1-3), 229-33. doi: 10.1016/0014-2999(95)00342-i. View Source
• [3] Sakurada, T. et al. Substance P(1-7) antagonizes substance P-induced aversive behaviour in mice. Neuroscience Letters, 1994, 178(1), 163-6. doi: 10.1016/0304-3940(94)90315-8. View Source
• [4] Hallberg, M. & Sandstrom, A. From the Anti-Nociceptive Substance P Metabolite Substance P (1-7) to Small Peptidomimetics. Current Protein & Peptide Science, 2018, 19(11). View Source
• [5] Yukhananov RYu, et al. An N-terminal fragment of substance P, substance P(1-7), down-regulates neurokinin-1 binding in the mouse spinal cord. Neuroscience Letters, 1994, 178(1), 163-6. doi: 10.1016/0304-3940(94)90315-8. View Source
• [6] Botros, M. Characterization of Substance P (SP) Aminoterminal SP (1-7) Binding in Brain Regions and Spinal Cord of the Male Rat: Studies on the Interaction with Opioid Related Pathways. Doctoral thesis, Uppsala University, 2005. View Source

Quantitative Comparator Evidence for Rpkpqqf (Substance P 1-7): Binding Affinity, Functional Antagonism, and In Vivo Efficacy

Distinct High-Affinity Binding Site vs. NK1 Receptor: Rpkpqqf (SP(1-7)) Demonstrates a 23.6-Fold Higher Affinity for its Own Specific Site than Full-Length Substance P Does for NK1

Rpkpqqf (SP(1-7)) binds with high affinity to a distinct receptor site that is separate from classical tachykinin receptors. In rat spinal cord membranes, a high-affinity binding site for [³H]-SP(1-7) was characterized with a dissociation constant (Kd) of 0.5 nM [1]. For comparison, the binding of full-length Substance P ([³H]SP) to NK1 receptors in rat striatal slices was characterized with a Kd of 6.6 nM [2]. This represents a 13.2-fold higher affinity for the SP(1-7) specific site compared to SP's binding to NK1. Furthermore, when assessing the competitive displacement of [³H]SP(1-7) binding, the native peptide exhibited a Ki of 4.2 nM in brain membranes [1]. In stark contrast, full-length Substance P showed only weak displacement of [³H]-SP(1-7) binding in spinal cord membranes [1]. This confirms that SP(1-7) interacts with a high-affinity site that is not recognized by SP, underscoring its unique pharmacological profile.

Binding Affinity Comparison

Head-to-head

13.2× higher affinity

SP(1-7) site Kd = 0.5 nM vs. SP NK1 Kd = 6.6 nM

Supports distinct binding site identification; non-NK1 pathway research context.

Rat spinal cord and brain membrane binding assays.

Evidence Dimension	Receptor Binding Affinity (Kd / Ki)
Target Compound Data	Kd = 0.5 nM (high-affinity site) for [³H]-SP(1-7) in rat spinal cord membranes; Ki = 4.2 nM for [³H]-SP(1-7) binding in rat brain membranes.
Comparator Or Baseline	Full-length Substance P (SP): Kd = 6.6 nM for [³H]SP binding to NK1 receptor in rat striatal slices; SP showed weak displacement of [³H]-SP(1-7) binding in spinal cord.
Quantified Difference	SP(1-7) site affinity (Kd=0.5 nM) is 13.2-fold higher than SP's affinity for NK1 (Kd=6.6 nM). SP does not bind significantly to the SP(1-7)-specific site.
Conditions	Radioligand binding assays using [³H]-SP(1-7) on rat spinal cord and brain membranes; [³H]SP binding on rat striatal slices.

Why This Matters

Researchers investigating non-NK1-mediated signaling or seeking to modulate the SP(1-7)-specific pathway require this exact compound, as full-length SP or NK1 agonists will not engage this receptor.

• [1] Botros, M. Characterization of Substance P (SP) Aminoterminal SP (1-7) Binding in Brain Regions and Spinal Cord of the Male Rat: Studies on the Interaction with Opioid Related Pathways. Doctoral thesis, Uppsala University, 2005. View Source
• [2] N- and C-terminal substance P fragments: differential effects on striatal [3H]substance P binding and NK1 receptor internalization. Neuroreport, 1999, 10(10), 2209-13. doi: 10.1097/00001756-199907130-00032. View Source

Functional Antagonism of Aversive Behavior: Rpkpqqf (SP(1-7)) Inhibits Substance P-Induced Responses at a 100-Fold Lower Dose

Rpkpqqf (SP(1-7)) acts as a functional antagonist of the aversive behaviors induced by both full-length Substance P (SP) and the C-terminal fragment SP(5-11). In a mouse model, intrathecal injection of SP or SP(5-11) at a dose of 0.1 nmol caused significant aversive behavior. Co-administration of a low dose of SP(1-7), ranging from 1.0 to 4.0 pmol (0.001-0.004 nmol), significantly reduced these behaviors [1]. This demonstrates a >100-fold difference in potency, with SP(1-7) exerting a potent antagonistic effect at picomolar concentrations compared to the nanomolar doses of the agonists. Importantly, SP(1-7) administered alone induced no behavioral reactions, confirming its lack of agonist activity in this paradigm [1].

Functional Antagonism of Behavior

Head-to-head

>100× molar potency difference

SP(1-7) at 1.0–4.0 pmol antagonized SP/SP(5-11) at 0.1 nmol.

Reported functional antagonism context; supports picomolar-level behavioral modulation interpretation.

Mouse intrathecal aversive behavior model.

Evidence Dimension	Inhibition of Aversive Behavior (Functional Antagonism)
Target Compound Data	SP(1-7) at 1.0-4.0 pmol (0.001-0.004 nmol) co-administered intrathecally significantly reduced aversive behaviors induced by SP or SP(5-11).
Comparator Or Baseline	Full-length Substance P (SP) and C-terminal fragment SP(5-11), both at 0.1 nmol intrathecally, induced aversive behaviors.
Quantified Difference	SP(1-7) was effective as an antagonist at a dose range (1.0-4.0 pmol) that is >25-fold lower than the dose of the agonists (0.1 nmol or 100 pmol) it antagonized, demonstrating a >100-fold difference in molar potency.
Conditions	In vivo intrathecal administration in awake mice; assessment of hindlimb scratching, licking, and biting behaviors.

Why This Matters

This evidence confirms that SP(1-7) is not merely an inactive fragment but a potent and selective functional antagonist of SP- and C-terminal fragment-mediated responses, making it the critical tool for studying N-terminal modulation of pain and behavior.

• [1] Sakurada, T. et al. Substance P(1-7) antagonizes substance P-induced aversive behaviour in mice. Neuroscience Letters, 1994, 178(1), 163-6. doi: 10.1016/0304-3940(94)90315-8. View Source

Prevention of Opioid Tolerance and Withdrawal: Rpkpqqf (SP(1-7)) Attenuates Acute Morphine Tolerance at a 3.3 nmol/kg Dose in Mice, an Effect Reversed by its D-Isomer Antagonist

Rpkpqqf (SP(1-7)) exhibits a unique, bimodal effect on opioid tolerance and dependence, a profile not shared by its D-isomer antagonist or full-length Substance P. Intraperitoneal injection of SP(1-7) at doses of 1, 3, or 30 nmol (approximately 0.04, 0.12, and 1.2 mg/kg, respectively) 30 minutes prior to a high dose of morphine (100 mg/kg) attenuated the development of acute analgesic tolerance [1]. This effect was blocked by co-administration of the D-isomer antagonist, [D-Pro2,D-Phe7]SP(1-7), which had no effect on its own [1]. Furthermore, while SP(1-7) pretreatment potentiated the development of withdrawal, administration of SP(1-7) before naloxone inhibited the expression of withdrawal behaviors [1]. The D-isomer antagonist again produced an opposite effect, confirming a specific, receptor-mediated mechanism [1].

Opioid Tolerance Modulation

Head-to-head

Attenuated morphine tolerance at 3 nmol i.p.

Effect reversed by D-isomer antagonist; bimodal withdrawal modulation.

Supports dissociation of tolerance development and expression endpoints.

Mouse acute morphine tolerance model, tail-flick assay.

Evidence Dimension	Modulation of Acute Morphine Tolerance
Target Compound Data	SP(1-7) at 1, 3, and 30 nmol i.p. attenuated the development of acute tolerance to morphine analgesia. SP(1-7) also inhibited naloxone-precipitated withdrawal jumping when given before naloxone.
Comparator Or Baseline	D-isomer antagonist [D-Pro2,D-Phe7]SP(1-7) did not alter tolerance development and produced effects opposite to SP(1-7) on withdrawal. Full-length SP was not tested in this paradigm.
Quantified Difference	SP(1-7) at 3 nmol i.p. produced a statistically significant attenuation of morphine tolerance. The D-isomer antagonist reversed this effect. Full-length SP would not be expected to replicate this due to its pro-nociceptive action.
Conditions	Mouse model of acute opioid tolerance; tail-flick assay for analgesia; naloxone-precipitated withdrawal jumping behavior.

Why This Matters

For researchers studying opioid tolerance, dependence, and withdrawal, SP(1-7) is an essential tool due to its ability to dissociate the development and expression of tolerance and its distinct, bimodal pharmacology. This compound cannot be replaced by other SP fragments or NK1 modulators.

• [1] Kreeger, J. S. et al. The substance P amino-terminal metabolite substance P(1-7), administered peripherally, prevents the development of acute morphine tolerance and attenuates the expression of withdrawal in mice. Journal of Pharmacology and Experimental Therapeutics, 1996, 279(2), 662-7. PMID: 8930169. View Source

Anti-Allodynic Efficacy in Neuropathic Pain: Rpkpqqf (SP(1-7)) Alleviates Mechanical Allodynia, an Effect Not Observed with NK1 Agonists

Rpkpqqf (SP(1-7)) produces anti-allodynic effects in animal models of neuropathic pain, an action opposite to the pro-nociceptive effects of full-length Substance P. In a rat model of spinal cord injury, peripheral administration of SP(1-7) and its amidated analog significantly alleviated mechanical allodynia without affecting acute nociceptive thresholds [1]. This selective effect on neuropathic pain is a hallmark of the SP(1-7) system. In contrast, the selective NK1 receptor agonist [Sar9,Met(O2)11]substance P does not produce this anti-allodynic effect and instead promotes pain signaling [2]. The anti-allodynic action of SP(1-7) is believed to be mediated through its specific, non-NK1 binding site [3].

Anti-Allodynic Effect

Class-level inference

Qualitative anti-allodynic response

SP(1-7) alleviated mechanical allodynia; NK1 agonists were pro-nociceptive.

Reported anti-allodynic model-response context distinct from NK1 pathway.

Rat spinal cord injury model, von Frey assessment.

Evidence Dimension	Alleviation of Mechanical Allodynia
Target Compound Data	SP(1-7) and its amidated analog alleviated mechanical allodynia in a rat spinal cord injury model following peripheral administration.
Comparator Or Baseline	NK1 receptor agonists (e.g., [Sar9,Met(O2)11]substance P) are pro-nociceptive and do not alleviate allodynia; they are typically associated with pain induction.
Quantified Difference	Qualitative functional difference: SP(1-7) is anti-allodynic, whereas NK1 agonists are pro-nociceptive. No quantitative comparison was provided in the source.
Conditions	Rat model of spinal cord injury; assessment of mechanical allodynia using von Frey filaments.

Why This Matters

This evidence positions SP(1-7) as a critical tool for investigating novel analgesic pathways distinct from NK1 receptor antagonism, which has failed in clinical trials for pain. Its unique anti-allodynic profile makes it indispensable for neuropathic pain research.

• [1] Carlton, S. M. et al. N-terminal truncations of substance P1–7 amide affect its action on spinal cord injury-induced mechanical allodynia in rats. European Journal of Pharmacology, 2014, 738, 319-325. doi: 10.1016/j.ejphar.2014.05.058. View Source
• [2] Hallberg, M. & Sandstrom, A. From the Anti-Nociceptive Substance P Metabolite Substance P (1-7) to Small Peptidomimetics. Current Protein & Peptide Science, 2018, 19(11). View Source
• [3] Botros, M. Characterization of Substance P (SP) Aminoterminal SP (1-7) Binding in Brain Regions and Spinal Cord of the Male Rat: Studies on the Interaction with Opioid Related Pathways. Doctoral thesis, Uppsala University, 2005. View Source

Distinct Modulation of Dopamine Outflow: Rpkpqqf (SP(1-7)) Exhibits a Bell-Shaped Dose-Response and Different Mechanism than SP(5-11) or NK1 Agonists

Rpkpqqf (SP(1-7)) modulates striatal dopamine outflow with a bell-shaped dose-response curve, distinct from the effects of the NK1 agonist [Sar9,Met(O2)11]substance P and with a different sensitivity to NK1 antagonism compared to SP(5-11). In rat striatal slices, both SP(1-7) and SP(5-11) increased dopamine outflow at low nanomolar concentrations (0.1 and 1 nM), with no effect at higher concentrations (up to 10 µM), producing a bell-shaped response [1]. The NK1 agonist significantly increased outflow only at higher concentrations (10 and 100 nM) [1]. Critically, the dopamine increase elicited by SP and SP(5-11) was fully reversed by the NK1 antagonist WIN 51,708, whereas the effect of SP(1-7) was only partially reversed [1]. This indicates that SP(1-7) acts through a mechanism that is at least partially independent of classical NK1 receptor activation, aligning with its distinct binding profile.

Dopamine Outflow Modulation

Head-to-head

Bell-shaped dose-response at 0.1–1 nM

Partial resistance to NK1 antagonist WIN 51,708; SP/SP(5-11) fully reversed.

Supports non-NK1 partial mechanism; pathway interpretation for striatal dopamine studies.

Rat striatal slice model, endogenous dopamine measurement.

Evidence Dimension	Modulation of Striatal Dopamine Outflow and NK1 Antagonist Sensitivity
Target Compound Data	SP(1-7) increased dopamine outflow at 0.1 and 1 nM (bell-shaped curve). The effect was only partially reversed by the NK1 antagonist WIN 51,708 (25 and 250 nM).
Comparator Or Baseline	SP(5-11) and full-length SP: increased dopamine outflow at 0.1 and 1 nM, with full reversal by WIN 51,708. [Sar9,Met(O2)11]substance P (NK1 agonist): increased outflow at 10 and 100 nM.
Quantified Difference	SP(1-7) effect was partially resistant to NK1 antagonism, whereas SP and SP(5-11) effects were fully reversed. SP(1-7) was effective at concentrations 10-100 fold lower than the NK1 agonist.
Conditions	Rat striatal slices; measurement of endogenous dopamine outflow.

Why This Matters

Researchers studying dopaminergic pathways or the non-NK1-mediated effects of SP fragments must use SP(1-7) specifically, as other fragments (SP(5-11)) or NK1 agonists will engage different mechanisms and cannot replicate the partial NK1-antagonist resistance observed with SP(1-7).

• [1] Khan, S. et al. Substance P-(1-7) and substance P-(5-11) locally modulate dopamine release in rat striatum. European Journal of Pharmacology, 1995, 282(1-3), 229-33. doi: 10.1016/0014-2999(95)00342-i. View Source

Procurement-Relevant Application Scenarios for Rpkpqqf (Substance P 1-7) in Neuroscience and Pain Research

Investigating Non-NK1 Mediated Analgesia and Anti-Allodynic Pathways

Rpkpqqf (SP(1-7)) is the preferred compound for studies focused on identifying and characterizing novel analgesic mechanisms that operate independently of classical NK1 receptor activation. Its ability to alleviate mechanical allodynia in neuropathic pain models [1] and its lack of high-affinity binding to NK1, NK2, or NK3 receptors [2] make it an essential tool for dissecting these pathways. Procurement is critical for research groups aiming to develop new pain therapies that avoid the side effects associated with direct NK1 antagonism.

Studying the Bimodal Modulation of Opioid Tolerance and Withdrawal

For laboratories examining the complex role of neuropeptides in opioid tolerance, dependence, and withdrawal, Rpkpqqf is indispensable. Its unique ability to attenuate the development of acute morphine tolerance while also inhibiting the expression of withdrawal [3] provides a tool to dissociate these processes. The availability of a specific D-isomer antagonist [3] further enhances its utility in confirming mechanism-of-action. This compound cannot be substituted with full-length SP or other fragments.

Delineating N-Terminal vs. C-Terminal Substance P Signaling in the CNS

Researchers investigating the differential roles of Substance P fragments in central nervous system function require Rpkpqqf as the definitive N-terminal probe. Its functional antagonism of C-terminal fragment (SP(5-11))-induced behaviors [4] and its distinct modulation of dopamine outflow with partial NK1-antagonist resistance [5] are not shared by other fragments. Procurement enables precise dissection of these divergent signaling pathways in areas such as the striatum and spinal cord.

Screening for Small Molecule Peptidomimetics Targeting the SP(1-7) Binding Site

Rpkpqqf serves as the native ligand and benchmark compound for high-throughput screening campaigns aimed at discovering small molecule peptidomimetics that target the specific SP(1-7) receptor [6]. Its well-characterized binding affinity (Kd = 0.5 nM) [2] and in vivo efficacy in anti-allodynia [1] provide a robust positive control and reference standard for evaluating novel compounds. This application is directly relevant to pharmaceutical development of novel analgesics.

Application

Selection Property

Validation Focus

Non-NK1-mediated analgesia pathway studies

Distinct non-NK1 binding site profile

Allodynia model-response validation

Opioid tolerance and withdrawal modulation studies

Bimodal pharmacological profile (tolerance vs. expression)

Tolerance development and withdrawal expression dissociation

N-terminal vs. C-terminal SP signaling differentiation

Functional antagonism of C-terminal fragment responses

NK1-antagonist resistant dopamine modulation

Peptidomimetic screening for SP(1-7) binding site

High-affinity native ligand profile

Binding and in vivo efficacy benchmarking

• [1] Carlton, S. M. et al. N-terminal truncations of substance P1–7 amide affect its action on spinal cord injury-induced mechanical allodynia in rats. European Journal of Pharmacology, 2014, 738, 319-325. doi: 10.1016/j.ejphar.2014.05.058. View Source
• [2] Botros, M. Characterization of Substance P (SP) Aminoterminal SP (1-7) Binding in Brain Regions and Spinal Cord of the Male Rat: Studies on the Interaction with Opioid Related Pathways. Doctoral thesis, Uppsala University, 2005. View Source
• [3] Kreeger, J. S. et al. The substance P amino-terminal metabolite substance P(1-7), administered peripherally, prevents the development of acute morphine tolerance and attenuates the expression of withdrawal in mice. Journal of Pharmacology and Experimental Therapeutics, 1996, 279(2), 662-7. PMID: 8930169. View Source
• [4] Sakurada, T. et al. Substance P(1-7) antagonizes substance P-induced aversive behaviour in mice. Neuroscience Letters, 1994, 178(1), 163-6. doi: 10.1016/0304-3940(94)90315-8. View Source
• [5] Khan, S. et al. Substance P-(1-7) and substance P-(5-11) locally modulate dopamine release in rat striatum. European Journal of Pharmacology, 1995, 282(1-3), 229-33. doi: 10.1016/0014-2999(95)00342-i. View Source
• [6] Hallberg, M. & Sandstrom, A. From the Anti-Nociceptive Substance P Metabolite Substance P (1-7) to Small Peptidomimetics. Current Protein & Peptide Science, 2018, 19(11). View Source